Cas no 2085307-49-7 (Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2085307-49-7
• MF: C₁₂H₁₇BFNO₃
• MW: 253.07768702507
• MDL: MFCD16995242
• CID: 5222476
• PubChem ID: 72220357
• Update Time: 2026-03-07

Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MFCD16995242
• 6-FLUORO-2-METHOXY-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• CS-0370634
• Z2050017813
• 2085307-49-7
• G71143
• 6-fluoro-2-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• EN300-6249800
• MB17661
• DB-399619

• MDL： MFCD16995242
• Inchi： 1S/C12H17BFNO3/c1-11(2)12(3,4)18-13(17-11)8-6-7-9(14)15-10(8)16-5/h6-7H,1-5H3
• InChI Key： CJBCKFTZANUJMV-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(F)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 253.1285517g/mol
• Monoisotopic Mass: 253.1285517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Overview of Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2085307-49-7)

The compound Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2085307-49-7) is a highly specialized boronic ester derivative that has garnered significant attention in pharmaceutical and materials science research. With its unique molecular structure, this compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and PET imaging agents. Its boronate ester functionality enables versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis.

In recent years, the demand for 6-fluoro-2-methoxy-3-boronic acid derivatives has surged due to their role in targeted drug discovery. Researchers are particularly interested in how this compound’s fluorine substituent enhances metabolic stability and binding affinity in drug candidates. A trending topic in 2024 is the exploration of boron-containing compounds for cancer therapeutics, where CAS No. 2085307-49-7 is frequently cited in studies on proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.

From a synthetic chemistry perspective, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety in this compound offers exceptional stability under ambient conditions, addressing a common challenge in handling boronic acids. This feature aligns with the industry’s shift toward air-stable reagents, a hot topic in green chemistry forums. Laboratories now prioritize compounds like 2085307-49-7 to minimize glovebox dependency and improve workflow efficiency.

The compound’s utility extends to material science, where its pyridine core facilitates the design of organic electronic materials. With the rise of flexible electronics and OLED technologies, researchers are investigating its potential as a building block for charge-transport layers. Notably, its methoxy group allows fine-tuning of electronic properties, making it valuable for high-performance semiconductor applications.

Quality control of Pyridine, 6-fluoro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- requires rigorous HPLC and NMR analysis, as purity directly impacts cross-coupling yields. A frequently searched question among chemists is: "How to store boronic ester derivatives long-term?" Best practices recommend anhydrous environments at -20°C, with molecular sieves to prevent hydrolysis—a tip often shared in organic chemistry communities.

In conclusion, CAS No. 2085307-49-7 represents a nexus of innovation across multiple disciplines. Its dual role in advancing life sciences and advanced materials ensures sustained relevance. As AI-driven molecular design accelerates, compounds with such multifunctionality will remain at the forefront of high-value chemical research.